Cas no 80548-27-2 (3-hydroxy-2,2-bis(hydroxymethyl)propyl methacrylate)

• Product name: 3-hydroxy-2,2-bis(hydroxymethyl)propyl methacrylate
• CAS No: 80548-27-2
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 985801
• PubChem ID: 10219877

3-hydroxy-2,2-bis(hydroxymethyl)propyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2,2-bis(hydroxymethyl)propyl methacrylate
• [3-hydroxy-2,2-bis(hydroxymethyl)propyl] 2-methylprop-2-enoate
• 3-HYDROXY-2,2-BIS(HYDROXYMETHYL)PROPYL 2-METHYLPROP-2-ENOATE
• NS00060327
• 80548-27-2
• pentaerythritol methacrylate
• EINECS 279-493-1
• DTXSID601001310
• SCHEMBL15234
• APZPSKFMSWZPKL-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H16O5/c1-7(2)8(13)14-6-9(3-10,4-11)5-12/h10-12H,1,3-6H2,2H3
• InChI Key： APZPSKFMSWZPKL-UHFFFAOYSA-N
• SMILES： CC(=C)C(=O)OCC(CO)(CO)CO

Computed Properties

• Exact Mass: 204.099774
• Monoisotopic Mass: 204.099774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: _0.4

Experimental Properties

• Density: 1.215
• Boiling Point: 392.843°C at 760 mmHg
• Flash Point: 155.165°C
• Refractive Index: 1.503